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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Pigment Yellow 176 (C.I. No. 21103; CAS No. 90268-24-9), a disazo pigment widely utilized in

printing inks and coatings. While precise quantitative solubility data in a range of organic

solvents is not readily available in public literature, this document synthesizes available

qualitative data, general solubility characteristics of its chemical class, and standardized

experimental protocols for determining pigment solubility.

General Description and Properties
Pigment Yellow 176 is a high-performance organic pigment known for its bright, reddish-

yellow shade, high color strength, and good transparency.[1] Its primary applications are in the

ink and coating industries, where its resistance to light, heat, and solvents is a key performance

attribute.[1][2][3] From a chemical standpoint, it belongs to the diarylide azo pigment family.[4]

A report by the Canadian government on diarylide yellow pigments, which includes Pigment
Yellow 176, notes their very low solubility in both water (in the microgram per liter range) and

octanol (below 1 mg/L).[5] This inherent low solubility is a defining characteristic of this class of

pigments, contributing to their stability and durability in various applications.

Qualitative Solubility and Resistance Data
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Technical data sheets from various suppliers provide qualitative assessments of Pigment
Yellow 176's resistance to a range of organic solvents. This data is typically presented on a

scale of 1 to 5, where 5 indicates excellent resistance and 1 indicates poor resistance. While

not quantitative, these ratings provide valuable insights into the pigment's behavior in different

solvent environments.

Solvent/Chemical Class
Resistance Rating (1-5
Scale)

Source

Ethyl Acetate 4 [1]

Ethanol 4 [1]

Methyl Ethyl Ketone (MEK) 4 [1]

Alcohol 5 [4]

Ester 4 [4]

Benzene 4 [4]

Ketone 4 [4]

Linseed Oil 4 [2]

Water 5 [3]

Acid 5 [2][4]

Alkali 5 [2][4]

These ratings indicate that Pigment Yellow 176 is generally highly resistant to dissolution in

common organic solvents, which is a desirable property for its primary applications in inks and

coatings to prevent bleeding and migration.

Experimental Protocol for Determining Pigment
Solubility
Due to the absence of a specific, published experimental protocol for determining the solubility

of Pigment Yellow 176, a general method based on standard laboratory practices for sparingly

soluble solids is provided below. This protocol can be adapted to various organic solvents.
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Objective: To determine the saturation solubility of Pigment Yellow 176 in a given organic

solvent at a specified temperature.

Materials:

Pigment Yellow 176 powder

Selected organic solvent(s) of analytical grade

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Constant temperature bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Spectrophotometer or High-Performance Liquid Chromatograph (HPLC)

Vials for sample collection

Procedure:

Preparation of Supersaturated Solution:

Accurately weigh an excess amount of Pigment Yellow 176 and add it to a known volume

of the organic solvent in a sealed container (e.g., a screw-cap vial or flask). The amount of

pigment should be sufficient to ensure that undissolved solids remain at equilibrium.

Place the container in a constant temperature bath set to the desired temperature (e.g., 25

°C).

Continuously agitate the mixture using a magnetic stirrer for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:
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After the equilibration period, cease stirring and allow the undissolved pigment to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter to remove all

suspended particles. This step is critical to ensure that only the dissolved pigment is

measured.

Analysis:

The concentration of the dissolved pigment in the filtrate can be determined using a

suitable analytical technique.

UV-Vis Spectrophotometry: If the pigment has a distinct chromophore and a calibration

curve of absorbance versus known concentrations is prepared, the concentration of the

dissolved pigment can be determined by measuring its absorbance at the wavelength of

maximum absorption (λmax).

HPLC: For a more sensitive and specific measurement, an HPLC method can be

developed. A calibration curve of peak area versus known concentrations would be

required to quantify the amount of dissolved pigment.

Calculation:

The solubility is calculated from the measured concentration of the pigment in the filtered

solution and is typically expressed in grams per liter (g/L) or milligrams per liter (mg/L).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

pigment in an organic solvent.
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1. Add excess Pigment Yellow 176
to a known volume of solvent

2. Equilibrate at constant temperature
with continuous stirring (24-48h)

3. Allow undissolved pigment to settle

4. Withdraw supernatant

5. Filter supernatant through
a syringe filter (e.g., 0.45 µm)

6. Analyze filtrate for dissolved
pigment concentration (e.g., UV-Vis, HPLC)

7. Calculate solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for pigment solubility determination.

Conclusion
Pigment Yellow 176 is characterized by its very low solubility in organic solvents, a property

that is fundamental to its performance in its intended applications. While precise quantitative

solubility data is scarce in the public domain, the available qualitative data consistently

indicates high resistance to a variety of common solvents. For researchers and professionals
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requiring precise solubility values, the experimental protocol outlined in this guide provides a

robust framework for making these determinations in a laboratory setting. The inherent

insolubility of this pigment should be a primary consideration in any new formulation or

application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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